4-[[9H-Fluoren-9-ylmethoxycarbonyl-[(3R,4R)-4-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]amino]methyl]-1-methylpyrazole-3-carboxylic acid

• IUPAC Name: 4-[[9H-fluoren-9-ylmethoxycarbonyl-[(3R,4R)-4-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]amino]methyl]-1-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C31H36N4O7/c1-31(2,3)42-29(38)34-16-25(26(17-34)40-5)35(15-19-14-33(4)32-27(19)28(36)37)30(39)41-18-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-14,24-26H,15-18H2,1-5H3,(H,36,37)/t25-,26-/m1/s1
• InChI Key: CXQRZWZTLSUAKY-CLJLJLNGSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)OC)N(CC2=CN(N=C2C(=O)O)C)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)OC)N(CC2=CN(N=C2C(=O)O)C)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C31H36N4O7
• Molecular Weight: 576.6 g/mol
• CAS No.: 2137061-55-1

Description

The compound “4-[[9H-Fluoren-9-ylmethoxycarbonyl-[(3R,4R)-4-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]amino]methyl]-1-methylpyrazole-3-carboxylic acid” is a complex organic molecule. It is a derivative of fluorene, a polycyclic aromatic hydrocarbon, with various functional groups attached. The molecule has a molecular formula of C29H30N2O6.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. It includes a fluorene core, methoxy groups, carbonyl groups, a pyrrolidine ring, and a pyrazole ring. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be inferred from its molecular formula and structure. For example, it is likely to be a solid at room temperature, given its complex structure and large molecular weight.

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. It could potentially have a variety of biological activities depending on its structure and the presence of various functional groups.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound are not specified in the search results. Given its complex structure, it could potentially be of interest in various fields of research, including organic chemistry, medicinal chemistry, and materials science.